7-Amino-3,4-dihydronaphthalen-1(2h)-one
Cat. No. B112311
Key on ui cas rn:
22009-40-1
M. Wt: 161.2 g/mol
InChI Key: IDNLVJHOEZJNHW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:17][CH2:18][O:19][C:20](=[O:21])[CH3:22].[N+:1]([O-:2])(=[O:3])[c:4]1[cH:5][cH:6][c:7]2[c:12]([cH:13]1)[C:11](=[O:14])[CH2:10][CH2:9][CH2:8]2.[Pt:15]=[O:16]>>[NH2:1][c:4]1[cH:5][cH:6][c:7]2[c:12]([cH:13]1)[C:11](=[O:14])[CH2:10][CH2:9][CH2:8]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
CCOC(C)=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
O=C1CCCc2ccc([N+](=O)[O-])cc21
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
O=[Pt]
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Outcomes
Product
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Name
|
|
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Type
|
product
|
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Smiles
|
Nc1ccc2c(c1)C(=O)CCC2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
